Cas no 552-63-6 (Tropic acid)
Tropic acid (α-phenyl-β-hydroxypropionic acid) is a chiral organic compound with the molecular formula C₉H₁₀O₃. It serves as a key intermediate in the synthesis of pharmaceutical compounds, particularly anticholinergic agents like atropine and scopolamine. The compound features a hydroxyl and a carboxylic acid functional group, enabling versatile reactivity for derivatization. Its enantiomeric purity is critical for applications in asymmetric synthesis and drug development. Tropic acid is valued for its role in producing bioactive molecules with precise stereochemical configurations. It is typically supplied as a white crystalline solid with high purity, ensuring consistency in research and industrial processes. Proper storage under inert conditions is recommended to maintain stability.
Tropic acid structure
Product Name:Tropic acid
CAS No:552-63-6
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00004255
CID:82503
PubChem ID:10726
Update Time:2025-06-13
Tropic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Hydroxy-2-phenylpropanoic acid
- Tropic Acid
- TROPIC ACID, DL-(RG)
- α-(Hydroxymethyl)benzeneacetic Acid
- DL-Tropic Acid
- <small>DL<
- small>-Tropic Acid
- 2-Phenylhydracrylic acid
- 3-Hydroxy-2-phenylpropionic acid
- NSC 20990
- Tropate
- (+-)-tropic acid
- alpha-(Hydroxymethyl)benzeneacetic acid
- beta-hydroxyhydratropic acid
- Hydracrylic acid, 2-phenyl-
- alpha-(Hydroxymethyl)phenylacetic acid
- alpha-Phenyl-beta-hydroxypropionic acid
- Hydratropic acid, beta-hydroxy-
- Benzeneacetic acid, .alpha.-(hydroxymethyl)-
- 2-Phenylhydroacrylic acid
- alpha-Toluic acid, alpha-(hydroxymethyl)-
- JACRW
- dl-tropic
- A-PHENYL-B-HYDROXYPROPIONIC ACID
- DL-A-PHENYLHYDRACRYLIC ACID
- TROPIC ACID, DL-
- Hyoscine Butylbromide EP Impurity B
- Hyoscine Butylbromide Impurity 2(Hyoscine Butylbromide EP Impurity B)
- 2-PHENYL-3-HYDROXYPROPIONIC ACID
- PS-5286
- Tropic acid, monosodium salt
- Q2823318
- b-Hydroxyhydratropate
- UNII-9RM4U80765
- Tropicamide impurity C
- tropasaure
- Tropic acid, (.+/-.)-
- MFCD00211262
- CS-W021934
- 529-64-6
- Oprea1_210445
- Tropic acid, (S)-isomer
- 552-63-6
- ATROPINE SULFATE IMPURITY C [EP IMPURITY]
- Cambridge id 5132935
- alpha-(Hydroxymethyl)benzeneacetate
- 3-Hydroxy-2-phenylpropionate
- (+/-)-Tropic acid
- W-105782
- alpha-(Hydroxymethyl)phenylacetate
- EINECS 208-465-3
- AC-23896
- NSC20990
- DTXSID90862179
- NSC-20990
- Racemic tropic acid
- Hydratropic acid, .beta.-hydroxy-
- Tropic acid, (R)-isomer
- HMS1577B17
- 9RM4U80765
- TROPICAMIDE IMPURITY C [EP IMPURITY]
- 2-phenylhydracrylate
- FT-0625524
- AMY40428
- SY030594
- 2-phenyl-3-hydroxypropanoic acid
- (1)-(Hydroxymethyl)phenylacetic acid
- Tropic acid, (+-)-isomer
- a-(Hydroxymethyl)benzeneacetate
- DL-TROPICACID
- (+-)-Tropate
- 3-Hydroxy-2-phenylpropanoicacid
- Benzeneacetic acid, alpha-(hydroxymethyl)-
- Tropic acid, 98%
- FT-0651762
- MFCD00211261
- MFCD00004255
- 28845-94-5
- SDCCGMLS-0064629.P001
- 9392A742-913E-4F50-B2BE-B3E01B793DD6
- a-(hydroxymethyl)phenylacetic acid
- Tropicamide impurity C, European Pharmacopoeia (EP) Reference Standard
- di-Tropic acid
- EINECS 209-020-6
- T0533
- a-Phenyl-b-hydroxypropionate
- a-(Hydroxymethyl)phenylacetate
- Benzeneacetic acid, .alpha.-(hydroxymethyl)-, (.+/-.)-
- (+/-)-3-HYDROXY-2-PHENYLPROPIONIC ACID
- .alpha.-Toluic acid, .alpha.-(hydroxymethyl)-
- (2RS)-3-Hydroxy-2-phenylpropanoic Acid (Tropic Acid)
- BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-, (+/-)-
- Tropic acid, Vetec(TM) reagent grade, 98%
- CHEBI:30765
- s5689
- b-Hydroxyhydratropic acid
- DL-TROPIC ACID;TROPIC ACID
- EN300-105884
- alpha-Phenyl-beta-hydroxypropionate
- (2RS)-3-HYDROXY-2-PHENYLPROPANOIC ACID
- Z1080722424
- NS00042941
- TROPIC ACID [MI]
- bmse000413
- HY-W041194
- (+/-)-2-Phenyl-3-hydroxypropionic acid
- Tropic acid 3-Hydroxy-2-phenylpropanoic acid
- beta-Hydroxyhydratropate
- 3-hydroxy-2-phenyl-propanoic acid
- TROPIC ACID, (+/-)-
- SY212594
- C01456
- alpha-Phenylhydracrylic acid
- SCHEMBL468727
- 2-hydroxymethyl-2-phenylacetic acid
- AKOS005609216
- SY009488
- Ipratropium EP Impurity C
- Hyoscine Butylbromide Imp. B (EP): (2RS)-3-Hydroxy-2-phenylpropanoic Acid (DL-Tropic Acid; Tropic Acid)
- BBL010661
- (S)-3-hydroxy-2-phenyl-propionic acid
- DB-372148
- STK801680
- Tropicacid
- Tropic acid
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- MDL: MFCD00004255
- Inchi: 1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
- InChI Key: JACRWUWPXAESPB-UHFFFAOYSA-N
- SMILES: OCC(C(=O)O)C1C=CC=CC=1
- BRN: 2209199
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.5
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 116-118 °C (lit.)
- Boiling Point: 322.5℃ at 760 mmHg
- Flash Point: 163.1℃
- Solubility: Slightly soluble (28 g/l) (25 º C),
- Water Partition Coefficient: Soluble in water (20 g/L) at 20°C, ethanol, ether, alcohol, and methanol (0.1 g/ml).
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 57.53000
- LogP: 0.84710
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
- Solubility: Soluble in alcohol and ether, practically insoluble in petroleum ether
- Merck: 14,9779
Tropic acid Security Information
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Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- RTECS:CY8535000
- TSCA:Yes
- Storage Condition:Store at room temperature
Tropic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | T89206-25G |
Tropic acid |
552-63-6 | 25g |
¥931.37 | 2023-11-03 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | V900675-5G |
Tropic acid |
552-63-6 | 98% | 5g |
¥212.52 | 2023-09-06 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | V900675-25G |
Tropic acid |
552-63-6 | 98% | 25G |
¥496.56 | 2022-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H841537-25g |
3-Hydroxy-2-phenylpropanoic acid |
552-63-6 | 98% | 25g |
390.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001247 |
Tropic acid |
552-63-6 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1347530-15MG |
Tropic acid |
552-63-6 | 15mg |
¥11253.66 | 2024-12-30 | ||
| TRC | H950175-1g |
α-(Hydroxymethyl)benzeneacetic AcidDISCONTINUED SEE T892620 |
552-63-6 | 1g |
$ 135.00 | 2022-06-04 | ||
| TRC | H950175-2.5g |
α-(Hydroxymethyl)benzeneacetic AcidDISCONTINUED SEE T892620 |
552-63-6 | 2.5g |
$ 155.00 | 2022-06-04 | ||
| TRC | H950175-10g |
α-(Hydroxymethyl)benzeneacetic AcidDISCONTINUED SEE T892620 |
552-63-6 | 10g |
$ 215.00 | 2022-06-04 | ||
| Apollo Scientific | OR4935-25g |
3-Hydroxy-2-phenylpropanoic acid |
552-63-6 | 98% | 25g |
£15.00 | 2025-02-20 |
Tropic acid Suppliers
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Purity:99%
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Tropic acid Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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